Cas no 2248321-64-2 (3-Bromo-5-formyl-2-methylbenzoic acid)

• Product Name: 3-Bromo-5-formyl-2-methylbenzoic acid
• CAS No: 2248321-64-2
• MF: C₉H₇BrO₃
• MW: 243.054082155228
• CID: 6251592
• PubChem ID: 137940805
• Update Time: 2025-11-06

3-Bromo-5-formyl-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6509341
• 3-Bromo-5-formyl-2-methylbenzoic acid
• 2248321-64-2

• Inchi： 1S/C9H7BrO3/c1-5-7(9(12)13)2-6(4-11)3-8(5)10/h2-4H,1H3,(H,12,13)
• InChI Key： TYEUSEGPRRUAJN-UHFFFAOYSA-N
• SMILES： BrC1=CC(C=O)=CC(C(=O)O)=C1C

Computed Properties

• Exact Mass: 241.95786g/mol
• Monoisotopic Mass: 241.95786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.4Ų

Additional information on 3-Bromo-5-formyl-2-methylbenzoic acid

Comprehensive Overview of 3-Bromo-5-formyl-2-methylbenzoic acid (CAS No. 2248321-64-2): Properties, Applications, and Industry Insights

3-Bromo-5-formyl-2-methylbenzoic acid (CAS No. 2248321-64-2) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This brominated benzoic acid derivative combines a formyl group and a methyl substituent, making it a versatile intermediate for synthesizing complex molecules. Its molecular formula, C₉H₇BrO₃, and precise CAS registry number ensure unambiguous identification in global chemical databases.

Recent trends in drug discovery and material science have amplified interest in this compound. Researchers are exploring its potential as a building block for heterocyclic compounds, particularly in developing kinase inhibitors and antimicrobial agents. The electron-withdrawing bromo group and aldehyde functionality enable diverse reactions, including nucleophilic substitutions and condensation reactions, which align with current demands for sustainable chemistry and atom-efficient synthesis.

From a synthetic chemistry perspective, 3-Bromo-5-formyl-2-methylbenzoic acid offers distinct advantages. Its crystalline form (typically white to off-white powder) and moderate solubility in polar organic solvents facilitate purification and characterization. Analytical techniques like HPLC, NMR, and mass spectrometry confirm its high purity (>95%), a critical parameter for GMP-compliant production in pharmaceutical applications.

Environmental and regulatory considerations are increasingly shaping compound selection. Unlike some halogenated aromatics, this molecule demonstrates favorable biodegradability profiles in preliminary studies, addressing growing concerns about persistent organic pollutants. Its thermal stability (decomposition point >200°C) also makes it suitable for high-temperature reactions, a feature valued in flow chemistry and continuous manufacturing processes.

The compound's role in catalysis research deserves special attention. Recent publications highlight its utility in constructing palladium-catalyzed cross-coupling substrates, particularly for Suzuki-Miyaura reactions. This aligns with industry's shift toward transition metal-catalyzed transformations that minimize waste generation. Furthermore, its chelating properties are being investigated for designing novel ligand systems in asymmetric synthesis.

Market analytics reveal growing procurement of 2248321-64-2 by contract research organizations and academic laboratories. The compound's price per gram varies significantly based on scale (research vs. bulk quantities), with purity ≥98% commanding premium pricing. Suppliers increasingly provide custom synthesis options and analytical certificates to meet stringent quality requirements in preclinical development stages.

Emerging applications in electronic materials are expanding the compound's relevance. The conjugated system formed by its aromatic core and electron-deficient groups shows promise for developing organic semiconductors and photovoltaic materials. This intersects with the booming renewable energy sector, where researchers seek novel small-molecule acceptors for organic solar cells.

Handling and storage recommendations emphasize protection from moisture and light exposure, with suggested storage at 2-8°C under inert atmosphere. While not classified as hazardous under current GHS standards, standard laboratory safety protocols for handling powdered chemicals should be followed, including use of PPE and fume hoods during weighing operations.

Future research directions may explore its metabolite profiling and structure-activity relationships in medicinal chemistry. The compound's structure-property relationships also warrant investigation for computational chemistry applications, particularly in molecular docking studies and QSAR modeling. These aspects position 3-Bromo-5-formyl-2-methylbenzoic acid as a compound with sustained scientific relevance across multiple disciplines.